N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-2-(m-tolyl)acetamide

• IUPAC Name: N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C17H19N3O3S/c1-12-5-4-6-13(9-12)10-17(21)18-14-7-8-15-16(11-14)20(3)24(22,23)19(15)2/h4-9,11H,10H2,1-3H3,(H,18,21)
• InChI Key: HOTYTOPEPHODQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=CC3=C(C=C2)N(S(=O)(=O)N3C)C
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-2-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C17H19N3O3S and its molecular weight is 345.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of thiadiazole derivatives employs various methodologies, including carbodiimide condensation catalysis, which facilitates the preparation of novel compounds efficiently and conveniently (Yu et al., 2014). Structural elucidation of these compounds involves advanced techniques such as IR, NMR, and X-ray diffraction, providing insight into their molecular configuration and potential reactivity patterns (Gautam et al., 2013).

Biological Activities

Thiadiazole derivatives have been evaluated for a range of biological activities, including antioxidant, antibacterial, and urease inhibition effects. For instance, certain N-(6-arylbenzo[d]thiazol-2-yl)acetamides show significant urease inhibition, surpassing the standard used in studies, indicating their potential as therapeutic agents (Gull et al., 2016). Molecular docking studies further support these findings by demonstrating how these compounds interact with the enzyme's active site, which is crucial for their inhibitory activity.

Application in Drug Development

The structural diversity and functional versatility of thiadiazole derivatives make them valuable scaffolds in drug development. Their synthesis, characterized by reactions with various nitrogenated nucleophiles, allows for the generation of compounds with potential pharmacological properties, including antiproliferative and antimicrobial activities. The exploration of these compounds' interactions at the molecular level, such as through docking studies, aids in understanding their mechanism of action and potential therapeutic applications (Caram et al., 2003).